An In-depth Technical Guide to the Physical Properties of 2-Amino-6-methoxypyridine
An In-depth Technical Guide to the Physical Properties of 2-Amino-6-methoxypyridine
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Amino-6-methoxypyridine is a substituted pyridine derivative of significant interest in medicinal chemistry and organic synthesis. It serves as a crucial intermediate in the development of various pharmaceutical agents and agrochemicals. A thorough understanding of its physical properties is fundamental for its application in synthesis, formulation, and quality control. This technical guide provides a comprehensive overview of the core physical characteristics of 2-Amino-6-methoxypyridine, complete with standardized experimental protocols for their determination.
Core Physical Properties
The physical properties of 2-Amino-6-methoxypyridine are summarized in the table below. These values are critical for predicting its behavior in different solvents and under various experimental conditions.
| Property | Value |
| Molecular Formula | C₆H₈N₂O |
| Molecular Weight | 124.14 g/mol |
| Appearance | White to light yellow or slightly brownish crystalline powder/solid |
| Melting Point | 108-112 °C |
| Boiling Point | 115 °C at 13 mmHg |
| Density | 1.139 ± 0.06 g/cm³ (Predicted) |
| Solubility | Slightly soluble in water. Soluble in common organic solvents like ethanol, methanol, and dichloromethane. |
| pKa | ~4.62 ± 0.24 (Predicted, for the pyridinium ion) |
| CAS Number | 17920-35-3 |
Experimental Protocols
Accurate determination of physical properties is essential for the reliable use of 2-Amino-6-methoxypyridine in research and development. The following sections detail the standard experimental methodologies for measuring the key physical parameters.
Melting Point Determination
The melting point of a crystalline solid is a sensitive indicator of its purity. For a pure compound, the melting range is typically narrow.
Methodology: Capillary Method
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Sample Preparation: A small amount of dry, finely powdered 2-Amino-6-methoxypyridine is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.
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Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a heated block or an oil bath and a calibrated thermometer or a digital temperature sensor.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium between the sample, the heating medium, and the thermometer.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last crystal melts (completion of melting) are recorded. This range is reported as the melting point.
Caption: Workflow for Melting Point Determination.
Boiling Point Determination
Since 2-Amino-6-methoxypyridine is a solid at room temperature, its boiling point is determined under reduced pressure to prevent decomposition at high temperatures.
Methodology: Vacuum Distillation
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Apparatus Setup: A small quantity of the compound is placed in a distillation flask suitable for small-scale vacuum distillation. A thermometer is positioned so that the top of the bulb is level with the side arm leading to the condenser. The apparatus is connected to a vacuum source and a manometer.
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Heating: The flask is gently heated in a heating mantle or an oil bath.
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Equilibration: As the compound begins to boil, the vapor will rise and surround the thermometer bulb. The system is allowed to equilibrate, and the temperature and pressure are recorded when a steady stream of distillate is collected.
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Reporting: The boiling point is reported as the observed temperature at the measured pressure (e.g., 115 °C / 13 mmHg).
Solubility Determination
Solubility is a crucial parameter for drug development, influencing absorption, distribution, and formulation.
Methodology: Shake-Flask Method
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Sample Preparation: An excess amount of 2-Amino-6-methoxypyridine is added to a known volume of the solvent (e.g., water, ethanol) in a sealed container.
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Equilibration: The mixture is agitated at a constant temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.
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Phase Separation: The saturated solution is separated from the excess solid by centrifugation and/or filtration.
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Quantification: The concentration of 2-Amino-6-methoxypyridine in the clear, saturated solution is determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC). The solubility is then expressed in terms of mass per unit volume (e.g., mg/mL).
Caption: General Workflow for Solubility Determination.
pKa Determination
The pKa value indicates the acidity or basicity of a compound and is vital for predicting its ionization state at different pH values, which affects its biological activity and solubility.
Methodology: Potentiometric Titration
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Solution Preparation: A precise amount of 2-Amino-6-methoxypyridine is dissolved in a known volume of water or a mixed solvent system.
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Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl). The pH of the solution is monitored using a calibrated pH meter after each addition of the titrant.
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Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The equivalence point is determined from the inflection point of the curve. The pKa is the pH at which half of the compound is protonated, which corresponds to the pH at the half-equivalence point.
Methodology: UV-Vis Spectrophotometry
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Spectral Acquisition: The UV-Vis absorption spectra of 2-Amino-6-methoxypyridine are recorded in a series of buffer solutions with known pH values.
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Data Analysis: The absorbance at a specific wavelength where the protonated and deprotonated forms of the molecule have different absorption characteristics is plotted against the pH. The resulting sigmoidal curve can be analyzed to determine the pKa, which is the pH at the inflection point of the curve.
Safety and Handling
2-Amino-6-methoxypyridine should be handled with care in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and serious eye irritation. For detailed safety information, refer to the Safety Data Sheet (SDS).
Conclusion
This guide has provided a detailed overview of the essential physical properties of 2-Amino-6-methoxypyridine and the standard experimental protocols for their determination. A comprehensive understanding and accurate measurement of these properties are indispensable for the effective utilization of this compound in research and development, particularly in the fields of medicinal chemistry and materials science.

